molecular formula C12H18N2O B8417910 N-[2-(3-aminophenyl)-1,1-dimethyl-ethyl]-acetamide

N-[2-(3-aminophenyl)-1,1-dimethyl-ethyl]-acetamide

Cat. No.: B8417910
M. Wt: 206.28 g/mol
InChI Key: RXMLLDFJPUSEJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(3-aminophenyl)-1,1-dimethyl-ethyl]-acetamide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N2O

Molecular Weight

206.28 g/mol

IUPAC Name

N-[1-(3-aminophenyl)-2-methylpropan-2-yl]acetamide

InChI

InChI=1S/C12H18N2O/c1-9(15)14-12(2,3)8-10-5-4-6-11(13)7-10/h4-7H,8,13H2,1-3H3,(H,14,15)

InChI Key

RXMLLDFJPUSEJA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC(C)(C)CC1=CC(=CC=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3.5 g (11 mmol) of N-[2-(4-bromo-3-nitrophenyl)-1,1-dimethyl-ethyl]acetamide in 60 ml of ethanol was treated with 3 ml (22 mmol) of triethylamine and 500 mg of 10% palladium on charcoal. The mixture was hydrogenated at atmospheric pressure for 6 hours, filtered and evaporated. The residue was partitioned between 60 ml of ethyl acetate and 60 ml of saturated aqueous sodium bicarbonate. The organic phase was dried over magnesium sulfate, filtered and evaporated to give 1.7 g (75%) of N-[2-(3-aminophenyl)-1,1-dimethyl-ethyl]-acetamide as an orange gum. [Mass spectrum (ESI) MH+ =207].
Name
N-[2-(4-bromo-3-nitrophenyl)-1,1-dimethyl-ethyl]acetamide
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
catalyst
Reaction Step One

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